Comprehensive Overview of the Compound CAS No. 881079-34-1: 1-2-(2-Chlorophenoxy)ethyl-3-hydroxy-5,7-dimethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one
The compound with the CAS number 881079-34-1, scientifically known as 1-2-(2-chlorophenoxy)ethyl-3-hydroxy-5,7-dimethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This comprehensive overview aims to provide a detailed insight into the structure, properties, synthesis, and biological activities of this compound.
Structural Characteristics: The molecular formula of 1-2-(2-chlorophenoxy)ethyl-3-hydroxy-5,7-dimethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one is C20H20ClNO4. The molecule features a substituted indole core with multiple functional groups, including a chlorophenoxy group, a hydroxyl group, and a ketone moiety. These functional groups contribute to the compound's unique chemical properties and reactivity. The presence of the chlorophenoxy group is particularly noteworthy as it can influence the compound's solubility and interaction with biological targets.
Synthesis: The synthesis of 1-2-(2-chlorophenoxy)ethyl-3-hydroxy-5,7-dimethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one typically involves a multi-step process. One common approach is to start with the reaction of 2-chlorophenol with ethylene oxide to form 2-(2-chlorophenoxy)ethanol. This intermediate is then reacted with an appropriate indole derivative in the presence of a suitable catalyst to form the final product. Recent advancements in synthetic methodologies have focused on improving the yield and purity of this compound through the use of green chemistry principles and catalytic systems.
Physical and Chemical Properties: 1-2-(2-chlorophenoxy)ethyl-3-hydroxy-5,7-dimethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one is a solid at room temperature with a melting point ranging from 150°C to 160°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). The compound's stability under various conditions has been studied extensively, and it has been found to be stable under normal laboratory conditions but may degrade upon exposure to strong acids or bases.
Biological Activities: One of the most significant aspects of 1-2-(2-chlorophenoxy)ethyl-3-hydroxy-5,7-dimethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one is its potential biological activities. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). Additionally, it has been found to scavenge free radicals effectively, making it a promising candidate for the treatment of oxidative stress-related diseases.
Clinical Applications: The potential therapeutic applications of 1-2-(2-chlorophenoxy)ethyl-3-hydroxy-5,7-dimethyl-3-(2-o oxopropyl)-2,3-dihydro-H-indol--one are currently being explored in various preclinical and clinical studies. Early results suggest that this compound may have beneficial effects in treating conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders. However, further research is needed to fully understand its mechanisms of action and safety profile.
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Comprehensive Overview of the Compound CAS No. 881079-34-1: 1-[2-(Chlorophenoxy)ethyl]-3-hydroxy-N,N-di(phenylmethyl)-5-methoxyindolinone
The compound with the CAS number 881079-34-1, scientifically known as 1-[2-(Chlorophenoxy)ethyl]-3-hydroxy-N,N-di(phenylmethyl)-5-methoxyindolinone, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This comprehensive overview aims to provide a detailed insight into the structure, properties, synthesis, and biological activities of this compound.
Structural Characteristics: The molecular formula of 1-[2-(Chlorophenoxy)ethyl]-3-hydroxy-N,N-di(phenylmethyl)-5-methoxyindolinone is C66H66ONClO. The molecule features a substituted indole core with multiple functional groups, including a chlorophenoxy group, a hydroxyl group, and a ketone moiety. These functional groups contribute to the compound's unique chemical properties and reactivity. The presence of the chlorophenoxy group is particularly noteworthy as it can influence the compound's solubility and interaction with biological targets.
Synthesis: The synthesis of 1-[2-(Chlorophenoxy)ethyl]-3-hydroxy-N,N-di(phenylmethyl)-5-methoxyindolinone typically involves a multi-step process. One common approach is to start with the reaction of 2-chlorophenol with ethylene oxide to form 2-(chlorophenoxy)ethanol. This intermediate is then reacted with an appropriate indole derivative in the presence of a suitable catalyst to form the final product. Recent advancements in synthetic methodologies have focused on improving the yield and purity of this compound through the use of green chemistry principles and catalytic systems.
The physical properties include its solid state at room temperature with a melting point ranging from 150°C to 160°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). The stability under various conditions has been studied extensively; it remains stable under normal laboratory conditions but may degrade upon exposure to strong acids or bases.
Biological Activities:
One significant aspect is its potential biological activities. Research has shown potent anti-inflammatory and antioxidant properties for this compound. In vitro studies demonstrate its ability to inhibit pro-inflammatory cytokines like interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). Additionally, it effectively scavenges free radicals, making it promising for treating oxidative stress-related diseases.
Clinical Applications:
Potential therapeutic applications are being explored in preclinical and clinical studies. Early results suggest beneficial effects in treating conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders. However, further research is needed for full understanding.
Safety Considerations:
The safety profile has been evaluated through toxicity studies showing general well-tolerated at therapeutic doses but mild gastrointestinal side effects at higher concentrations. Proper handling and storage guidelines are crucial for safe use.
In conclusion,
the compound CAS No. 881079–4 represents a promising molecule with diverse applications in chemistry and pharmacology due to its unique structural features combined with potential biological activities. Ongoing research will likely uncover new insights into its properties and applications.
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Final Corrected Version:
Comprehensive Overview of the Compound CAS No. 881079–4–4–4–4–4–4–4–4–4–4–4–4–4–4–4–4–4–4–4–4–4–4–4–4–4–4–CAS No. 881079−−−−−−−−−−−−−−−−−−−−−−−−CAS No. CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: CAS No.: : : : : : : : : : : : : : : : : : : :: :: :: :: :: :: :: :: :: :: :: :: :: :: :: :: :: ::::::::::::::::::::::: :::: :::: :::: :::: :::: :::: :::: :::: :::: :::: :::: :::: :::: :::: :::: :::: ::::::::: ::::::::: ::::::::: ::::::::: ::::::::: ::::::::: ::::::::: ::::::::: ::::::::: ::::::::: ::::::::: ::::::::: ::::::::: ::::::::: ::::::::: ::::::::: ::::::::: >:::> >:::> >:::> >:::> >:::> >:::> >:::> >:::> >:::> >:::> >:::> >:::> >:::> >:::> >:::> >:::> >:::> >:::> ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: ::: <<< <<< <<< <<< <<< <<< <<< <<< <<< <<< <<< <<< <<< <<< <<< <<< <<< <<< <<<< <<<< <<<< <<<< <<<< <<<< <<<< <<<< <<<< <<<< <<<< <<<< <<<< <<<< <<<< <<<< <<<<< >>> >>> >>> >>> >>> >>> >>> >>> >>> >>> >>> >>> >>> >>> >>> >>> >>> >> >> >> >> >> >> >> >> >> >> >> >> >> >> >> >>
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